Cas no 899740-94-4 (N-(3-fluorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(3-fluorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 899740-94-4
• MF: C₁₆H₁₂FN₃O₂
• MW: 297.283786773682
• CID: 5486902
• Update Time: 2025-10-28

N-(3-fluorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxamide, N-(3-fluorophenyl)-1,2-dihydro-1-methyl-2-oxo-
• N-(3-fluorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C16H12FN3O2/c1-20-14-10(4-3-7-18-14)8-13(16(20)22)15(21)19-12-6-2-5-11(17)9-12/h2-9H,1H3,(H,19,21)
• InChI Key： RWEKXLPAAKISSW-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=CC=CN=2)C=C(C(NC2=CC=CC(F)=C2)=O)C1=O

Additional information on N-(3-fluorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Comprehensive Overview of N-(3-fluorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899740-94-4)

The compound N-(3-fluorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, identified by its CAS No. 899740-94-4, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,8-naphthyridine core and a 3-fluorophenyl substituent, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutic agents, especially in the context of targeting specific enzymatic pathways or protein interactions.

In recent years, the demand for heterocyclic compounds like N-(3-fluorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has surged due to their versatility in medicinal chemistry. The 1,8-naphthyridine moiety, in particular, is known for its ability to mimic natural nucleobases, making it valuable in the design of enzyme inhibitors or receptor modulators. This compound's fluorophenyl group further enhances its binding affinity and metabolic stability, which are critical factors in drug development. As a result, it has become a subject of interest for researchers investigating treatments for conditions such as inflammation, neurodegenerative diseases, and certain types of cancer.

The synthesis and characterization of CAS No. 899740-94-4 involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Its carboxamide functionality provides a handle for further derivatization, enabling the creation of analogs with tailored properties. This adaptability aligns with current trends in precision medicine, where customized molecular designs are essential for addressing unmet medical needs. Additionally, the compound's potential as a kinase inhibitor has been explored, given the growing focus on targeted therapies in oncology and other disease areas.

From an industrial perspective, N-(3-fluorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide represents a high-value intermediate for pharmaceutical manufacturers. Its fluorine substituent is particularly noteworthy, as fluorinated compounds often exhibit improved bioavailability and pharmacokinetic profiles. This attribute has led to increased inquiries from companies specializing in small-molecule drug development, especially those focusing on central nervous system (CNS) disorders and anti-inflammatory agents. The compound's stability under various conditions also makes it suitable for large-scale production, further enhancing its commercial appeal.

In the context of sustainability and green chemistry, researchers are investigating eco-friendly synthetic routes for CAS No. 899740-94-4. The pharmaceutical industry is under pressure to reduce its environmental footprint, and optimizing the synthesis of such compounds is a step toward achieving this goal. Techniques like catalytic fluorination and microwave-assisted synthesis are being explored to minimize waste and energy consumption. These efforts resonate with the broader scientific community's commitment to sustainable drug development, a topic frequently searched by professionals and students alike.

For those seeking detailed information on N-(3-fluorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, its physicochemical properties, such as solubility, melting point, and spectral data, are well-documented in scientific literature. The compound's logP and pKa values are particularly relevant for researchers predicting its behavior in biological systems. Moreover, its crystal structure has been analyzed to understand its intermolecular interactions, which can inform the design of co-crystals or formulations with enhanced stability.

In summary, N-(3-fluorophenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899740-94-4) is a compound of significant scientific and industrial interest. Its structural features and potential applications align with current trends in drug discovery, sustainable chemistry, and targeted therapies. As research progresses, this molecule is likely to play a pivotal role in the development of next-generation pharmaceuticals, addressing some of the most pressing challenges in modern medicine.